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tetrahydroisoquinoline

Cat. No.: B1338643 Get Quote

Introduction

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged structure in medicinal

chemistry, forming the core of numerous natural products and synthetic compounds with a wide

range of pharmacological activities.[1] THIQ-based molecules have shown potential as

antibacterial, anticancer, and neuroleptic agents, among others.[2] 8-Bromo-1,2,3,4-
tetrahydroisoquinoline (CAS No: 75416-51-2) serves as a highly versatile pharmaceutical

intermediate.[3] The presence of a bromine atom at the 8-position provides a key functional

handle for introducing molecular diversity, primarily through palladium-catalyzed cross-coupling

reactions. This allows for the systematic exploration of the structure-activity relationship (SAR)

in drug discovery programs, particularly in the development of ligands for targets such as

dopamine receptors.[4]

Physicochemical Properties and Safety Information

Proper handling and storage are crucial for maintaining the integrity of the intermediate and

ensuring laboratory safety.
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Property Value Reference

CAS Number 75416-51-2 [3]

Molecular Formula C₉H₁₀BrN [3]

Molecular Weight 212.09 g/mol [3]

Appearance
Colorless viscous oil or white

solid
[3]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[5][6]

Safety Precautions:

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, or

vapors.[5] Wash hands thoroughly after handling.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and tightly fitting

safety goggles.[5][6]

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[5]

First Aid: In case of skin contact, wash with plenty of water.[5] If inhaled, move the person to

fresh air.[5] For eye contact, rinse cautiously with water for several minutes.[6]

Experimental Protocols
The following protocols are representative methods for the synthesis and application of 8-
Bromo-1,2,3,4-tetrahydroisoquinoline.

1. Synthesis and Purification of 8-Bromo-1,2,3,4-tetrahydroisoquinoline

This protocol describes the deprotection of a protected precursor mixture to yield 8-Bromo-
1,2,3,4-tetrahydroisoquinoline.[3]

Experimental Workflow: Synthesis and Purification
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Start: Precursor Mixture
(3g, 9.7 mmol)

Reflux Overnight
in MeOH / aq. Na₂CO₃

Concentrate
Under Reduced Pressure

Extract with
Dichloromethane (DCM)

Wash Organic Layer
(H₂O, Brine)

Dry (Na₂SO₄)
& Evaporate

Silica Gel Chromatography
(0-2% MeOH/CHCl₃)

Product: 8-Bromo-THIQ
(0.45g, 22% yield)

Key Synthetic Transformations

8-Bromo-1,2,3,4-tetrahydroisoquinoline
(Intermediate)

Suzuki-Miyaura Coupling
(C-C Bond Formation)

Buchwald-Hartwig Amination
(C-N Bond Formation)

N-Alkylation
(Side-Chain Modification)

Diverse Library of
THIQ Derivatives

(Potential Drug Candidates)

THIQ Derivative
(e.g., Dopamine Agonist)

Dopamine Receptor
(GPCR)

Binds

G-Protein Activation
(Gαi/Gαs)

Activates

Adenylyl Cyclase
(Effector Enzyme)

Inhibits/Stimulates

Modulation of cAMP
(Second Messenger)

Decreases/Increases

Protein Kinase A
(PKA) Activation

Cellular Response
(e.g., Neuronal Firing)

Phosphorylates Targets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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